Cas no 2171970-44-6 (1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid
• CAS No: 2171970-44-6
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5814664
• PubChem ID: 165962140
• Update Time: 2025-05-23

1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid
• 2171970-44-6
• EN300-1294431

• Inchi： 1S/C15H22N2O3/c1-15(2,3)11-4-6-12(7-5-11)17-8-10(9-18)13(16-17)14(19)20/h8-9,11-12H,4-7H2,1-3H3,(H,19,20)
• InChI Key： ACRCHXZFYFZRHR-UHFFFAOYSA-N
• SMILES： OC(C1C(C=O)=CN(C2CCC(CC2)C(C)(C)C)N=1)=O

Computed Properties

• Exact Mass: 278.16304257g/mol
• Monoisotopic Mass: 278.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 72.2Ų

Additional information on 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid

Introduction to 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid (CAS No. 2171970-44-6)

1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid, identified by its CAS number 2171970-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic aromatic structure known for its broad spectrum of biological activities. The presence of a formyl group and a tert-butyl-substituted cyclohexyl moiety in its molecular framework imparts unique chemical properties that make it a valuable intermediate in the synthesis of biologically active molecules.

The pyrazole core is a six-membered aromatic ring containing two nitrogen atoms at the 1 and 5 positions. This structural motif is widely recognized for its role in drug discovery due to its ability to interact with various biological targets, including enzymes and receptors. The formyl group (–CHO) at the 4-position of the pyrazole ring serves as a versatile functional handle, enabling further chemical modifications such as condensation reactions, reduction to alcohols, or oxidation to carboxylic acids. These reactivities make 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid a useful building block for constructing more complex pharmacophores.

The 4-tert-butylcyclohexyl substituent at the 1-position of the pyrazole ring introduces steric hindrance and lipophilicity to the molecule. This substitution pattern is often employed in drug design to enhance metabolic stability, improve solubility, and modulate binding affinity. The tert-butyl group, being bulky and hydrophobic, can also influence the conformational flexibility of the molecule, which may be critical for its interaction with biological targets. Such structural features have been strategically incorporated into various drug candidates to optimize their pharmacokinetic and pharmacodynamic profiles.

In recent years, there has been growing interest in pyrazole derivatives due to their demonstrated efficacy across a range of therapeutic areas. Studies have highlighted the potential of pyrazole-based compounds as antimicrobial agents, anti-inflammatory drugs, and kinase inhibitors. The specific substitution pattern of 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid positions it as a promising candidate for further exploration in these contexts. For instance, modifications at the 3-position carboxylic acid group could yield derivatives with enhanced binding affinity or altered selectivity profiles.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex scaffolds. The formyl group at the 4-position allows for facile introduction of aldehyde functionalities, which can participate in Schiff base formation or condensation reactions with amine-containing compounds. Additionally, the tert-butyl-substituted cyclohexyl ring provides a stable scaffold that can be further functionalized through various organic transformations. These attributes make 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid an attractive scaffold for medicinal chemists seeking to develop novel therapeutics.

Recent advancements in computational chemistry and high-throughput screening have accelerated the discovery of new drug candidates derived from heterocyclic compounds like pyrazoles. Virtual screening approaches have identified several pyrazole derivatives with promising biological activities, including those targeting cancer-related pathways and inflammatory diseases. The structural features of 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid, particularly its combination of lipophilic substitution and polar functional groups, align well with these trends.

The synthesis of 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps typically include cycloaddition reactions between cyclohexadienone derivatives and hydrazine hydrate to form the pyrazole core, followed by selective functionalization at the desired positions. The introduction of the tert-butyl group often employs boronic acid pinacol esters or Grignard reagents under controlled conditions to ensure regioselectivity. These synthetic strategies reflect contemporary trends in organic synthesis, emphasizing efficiency and scalability.

The potential applications of this compound extend beyond traditional pharmaceuticals into other areas such as agrochemicals and materials science. Pyrazole derivatives are known for their herbicidal and fungicidal properties, making them valuable in crop protection strategies. Furthermore, their ability to form coordination complexes with metal ions has led to interest in their use as catalysts or sensors. The unique structural features of 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid may open new avenues for such applications.

As research continues to uncover new biological targets and mechanisms, compounds like 1-(4-tert-butylcyclohexyl)-4-formyl-1H-pyrazole-3-carboxylic acid will remain instrumental in drug discovery efforts. Their versatility as intermediates allows medicinal chemists to rapidly explore diverse chemical spaces, accelerating the development of next-generation therapeutics. With ongoing advancements in synthetic chemistry and computational biology, the future prospects for this class of compounds are exceptionally promising.